Cas no 2219371-46-5 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxolan-3-yl)propanoic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxolan-3-yl)propanoic acid
• CAS No: 2219371-46-5
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• CID: 6484630
• PubChem ID: 165746595
• Update Time: 2025-10-28

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-708648
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxolan-3-yl)propanoic acid
• 2219371-46-5

• Inchi： 1S/C22H23NO5/c24-21(25)19(14-9-10-27-12-14)11-23-22(26)28-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-8,14,19-20H,9-13H2,(H,23,26)(H,24,25)
• InChI Key： NUBLZCKYRFHIGG-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(C(=O)O)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 381.15762283g/mol
• Monoisotopic Mass: 381.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxolan-3-yl)propanoic acid

Introduction to 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxolan-3-yl)propanoic acid (CAS No. 2219371-46-5)

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxolan-3-yl)propanoic acid, identified by its CAS number 2219371-46-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety linked to an amino group and a propanoic acid backbone modified with an oxolane ring. The presence of these functional groups not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The fluorenyl group, a prominent feature in this compound, is widely recognized for its stability and rigidity, making it an ideal scaffold for medicinal chemistry applications. Its aromatic nature and extended π-system contribute to the compound's overall electronic properties, which can be exploited in the design of bioactive molecules. Furthermore, the methoxy carbonyl (ester) functionality attached to the amino group introduces reactivity that is conducive to further derivatization, allowing for the creation of more complex derivatives with tailored pharmacological profiles.

The oxolan-3-yl substituent on the propanoic acid moiety adds another layer of complexity to the molecule. Oxolane rings are known for their ability to mimic carbohydrate structures, which can be advantageous in interactions with biological targets such as enzymes and receptors. This structural motif has been explored in various drug candidates due to its potential to enhance binding affinity and selectivity. The combination of these elements in 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxolan-3-yl)propanoic acid makes it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The structural features of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxolan-3-yl)propanoic acid align well with current trends in drug design, particularly those aimed at improving solubility, bioavailability, and target specificity. The fluorenyl group, for instance, has been shown to enhance metabolic stability, while the oxolane ring can improve oral bioavailability by reducing hydrolysis rates.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The precise arrangement of functional groups allows for selective interaction with biological targets, which is crucial for minimizing side effects and maximizing therapeutic efficacy. Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design, where computational methods are used to predict how a molecule will interact with its target. The complex structure of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxolan-3-yl)propanoic acid makes it an excellent candidate for such studies.

Moreover, the compound's versatility extends to its potential use as an intermediate in the synthesis of more complex molecules. The presence of multiple reactive sites—such as the ester group and the amino group—allows for further chemical modifications that can lead to novel drug candidates with improved pharmacokinetic properties. This adaptability is highly valued in pharmaceutical research, where rapid iteration and optimization are key to bringing new therapies to market efficiently.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this type of compound. Techniques such as flow chemistry and automated synthesis have made it possible to produce complex molecules like 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxolan-3-yl)propanoic acid with greater precision and efficiency. These innovations have reduced production costs and timelines, making it more feasible to explore their pharmacological potential.

The oxolane ring, a key structural feature, has been particularly studied for its role in modulating molecular interactions. Its ability to adopt multiple conformations can enhance binding affinity by optimizing contact points with biological targets. This flexibility has been exploited in various drug candidates aimed at treating metabolic disorders, infectious diseases, and even certain types of cancer. The incorporation of this motif into 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxolan-3-yl)propanoic acid suggests that it may exhibit similar benefits.

In conclusion, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxolan-3-yloxy)propanoic acid (CAS No. 2219371–46–5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural composition, featuring a fluorenyl group, a methoxy carbonyl moiety, and an oxolane ring-modified propanoic acid backbone, positions it as a versatile scaffold for drug discovery. The ongoing research into its pharmacological properties underscores its importance as a candidate for developing novel therapeutics aimed at addressing various medical conditions.